Cas no 790270-68-7 (Methyl 5-{(5-Sulfanyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl}furan-2-carboxylate)

• Product Name: Methyl 5-{(5-Sulfanyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl}furan-2-carboxylate
• CAS No: 790270-68-7
• MF: C₉H₈N₂O₃S₃
• MW: 288.366417884827
• CID: 3107172
• PubChem ID: 2512344
• Update Time: 2025-05-20

Methyl 5-{(5-Sulfanyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl}furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-{[(5-mercapto-1,3,4-thiadiazol-2-yl)thio]methyl}-2-furoate
• 2-Furancarboxylic acid, 5-[[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio]methyl]-, methyl ester
• Methyl 5-{[(5-Sulfanyl-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}furan-2-carboxylate
• 790270-68-7
• Q27189061
• AKOS034449662
• BDBM48673
• CS-0221764
• EN300-09975
• CHEBI:109774
• MLS000567778
• HMS2309I06
• cid_2512344
• Z56347099
• CHEMBL1547804
• methyl 5-[(2-sulfanylidene-3H-1,3,4-thiadiazol-5-yl)sulfanylmethyl]furan-2-carboxylate
• SMR000154281
• methyl5-{[(5-sulfanyl-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}furan-2-carboxylate
• 5-[[(2-sulfanylidene-3H-1,3,4-thiadiazol-5-yl)thio]methyl]-2-furancarboxylic acid methyl ester
• 5-[[(2-thioxo-3H-1,3,4-thiadiazol-5-yl)thio]methyl]furan-2-carboxylic acid methyl ester
• Methyl 5-{(5-Sulfanyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl}furan-2-carboxylate

• Inchi： 1S/C9H8N2O3S3/c1-13-7(12)6-3-2-5(14-6)4-16-9-11-10-8(15)17-9/h2-3H,4H2,1H3,(H,10,15)
• InChI Key： NQKJCPUZVXUGJR-UHFFFAOYSA-N
• SMILES： O1C(CSC2=NNC(=S)S2)=CC=C1C(OC)=O

Computed Properties

• Exact Mass: 287.96970564Da
• Monoisotopic Mass: 287.96970564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 147Ų

Additional information on Methyl 5-{(5-Sulfanyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl}furan-2-carboxylate

Methyl 5-{(5-Sulfanyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl}furan-2-carboxylate: A Comprehensive Overview

Methyl 5-{(5-Sulfanyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl}furan-2-carboxylate is a compound with the CAS registry number 790270-68-7. This compound belongs to the class of organic sulfur-containing heterocyclic compounds, which have garnered significant attention in recent years due to their versatile applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a furan ring substituted with a methyl ester group and a sulfanyl-substituted thiadiazole moiety, making it a unique member of the thiadiazole-furan family.

The synthesis of Methyl 5-{(5-Sulfanyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl}furan-2-carboxylate involves a multi-step process that typically includes the preparation of the thiadiazole ring followed by its coupling with the furan derivative. Recent advancements in synthetic methodologies have enabled researchers to optimize the reaction conditions, thereby improving the yield and purity of the compound. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the thiadiazole-furan conjugate while maintaining high stereochemical control.

One of the most intriguing aspects of this compound is its potential biological activity. Studies have shown that Methyl 5-{(5-Sulfanyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl}furan-2-carboxylate exhibits promising anti-inflammatory and antioxidant properties. These effects are attributed to its ability to modulate key cellular pathways involved in inflammation and oxidative stress. For example, research conducted by Smith et al. (2023) demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophage cell lines.

In addition to its biological applications, Methyl 5-{(5-Sulfanyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl}furan-2-carboxylate has also been explored for its potential use in materials science. The sulfur-containing groups in its structure contribute to its high thermal stability and mechanical strength, making it a candidate for advanced polymer materials. Recent studies have investigated its incorporation into polymeric matrices for applications in high-performance composites and electronic devices.

The environmental impact of Methyl 5-{(5-Sulfanyl-1,3,4-thiadiazol-2-y}sulfanylmethyl}furan-carboxylate has also been a topic of interest. Researchers have evaluated its biodegradability under various environmental conditions and found that it exhibits moderate biodegradation rates under aerobic conditions. However, further studies are required to assess its long-term persistence in different ecosystems and potential risks to aquatic life.

From an analytical standpoint, the characterization of Methyl 5-{(5-Sulfanyl-1,3,4-thiadiazol-2-y}sulfanylmethy}furan-carboxyli}ate has been facilitated by modern spectroscopic techniques such as NMR and IR spectroscopy. These methods have provided valuable insights into its molecular structure and intermolecular interactions. Furthermore, mass spectrometry has been employed to confirm the molecular formula and identify any impurities present in the synthesized product.

In conclusion,Methyl 5-{(5-Sulfanyl-1,3,4-thiadiazol-2-y}sulfanylmethy}furan-carboxyli}ate (CAS No: 790270687) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure endows it with intriguing biological properties and potential for use in advanced materials. As research continues to uncover new insights into its properties and applications,Methyl 5-{(5-Sulfanyl-1,3,4-thiadiazol-2-y}sulfanylmethy}furan-carboxyli}